Cas no 932706-21-3 ((1S,3R)-3-Fluorocyclopentan-1-amine hydrochloride)

• Product Name: (1S,3R)-3-Fluorocyclopentan-1-amine hydrochloride
• CAS No: 932706-21-3
• MF: C₅H₁₁ClFN
• MW: 139.598943948746
• MDL: MFCD30491093
• CID: 4660095
• PubChem ID: 68684184
• Update Time: 2025-05-25

(1S,3R)-3-Fluorocyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-3-fluorocyclopentan-1-amine hydrochloride
• (1S,3R)-3-Fluorocyclopentan-1-amine HCl
• cis-3-Fluorocyclopentan-1-amine HCl
• CIS-3-FLUOROCYCLOPENTAN-1-AMINE
• AMY34349
• (1S,3R)-3-fluorocyclopentan-1-amine;hydrochloride
• SCHEMBL3544787
• CS-0053565
• P18588
• MFCD27997396
• 932706-21-3
• 1956377-21-1
• AS-39884
• AKOS037643896
• MFCD30491093
• cis-3-Fluorocyclopentan-1-amine hydrochloride
• (1S,3R)-3-Fluorocyclopentan-1-amine hydrochloride

• MDL： MFCD30491093
• Inchi： 1S/C5H10FN.ClH/c6-4-1-2-5(7)3-4;/h4-5H,1-3,7H2;1H/t4-,5+;/m1./s1
• InChI Key： MVFFVXDWLQQNEH-JBUOLDKXSA-N
• SMILES： Cl.F[C@@H]1CC[C@@H](C1)N

Computed Properties

• Exact Mass: 139.0564052 g/mol
• Monoisotopic Mass: 139.0564052 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 65.099
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 139.60

(1S,3R)-3-Fluorocyclopentan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1S,3R)-3-Fluorocyclopentan-1-amine hydrochloride

(1S,3R)-3-Fluorocyclopentan-1-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 932706-21-3, known as (1S,3R)-3-fluorocyclopentan-1-amine hydrochloride, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable subject for both academic research and industrial applications.

Chemical Structure and Properties

(1S,3R)-3-fluorocyclopentan-1-amine hydrochloride consists of a cyclopentane ring with a fluorine atom at the 3-position and an amino group at the 1-position. The stereochemistry of the molecule is defined by the S configuration at carbon 1 and the R configuration at carbon 3. This specific arrangement imparts distinct physical and chemical properties to the compound. The hydrochloride salt form indicates that the amino group is protonated, which affects its solubility and reactivity.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds like (1S,3R)-3-fluorocyclopentan-1-amine hydrochloride. Researchers have found that the spatial arrangement of atoms can significantly influence how molecules interact with biological targets, such as enzymes or receptors. This makes stereochemistry a critical factor in drug design and optimization.

Synthesis and Applications

The synthesis of (1S,3R)-3-fluorocyclopentan-1-amine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding cyclopentane derivative. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure compounds, which is crucial for pharmacological studies. The use of chiral catalysts and stereoselective reactions has significantly improved the yield and purity of this compound.

In terms of applications, (1S,3R)-3-fluorocyclopentan-1-amine hydrochloride has shown promise in various areas. For instance, it has been investigated as a potential building block in medicinal chemistry due to its ability to form bioactive molecules through further functionalization. Additionally, its unique structure makes it a valuable tool for studying stereochemical effects on molecular interactions.

Pharmacological Activity

Recent research has focused on understanding the pharmacological profile of (1S,3R)-3-fluorocyclopentan-1-amine hydrochloride. Studies have demonstrated that this compound exhibits interesting bioactivity in vitro, particularly in assays related to enzyme inhibition and receptor binding. Its fluorinated structure contributes to its lipophilicity, which is an important property for drug candidates as it influences absorption and distribution.

Moreover, computational modeling has been employed to predict the binding modes of this compound with various biological targets. These studies provide insights into how stereochemistry affects molecular recognition and can guide further optimization efforts to enhance potency and selectivity.

Future Directions

The future of (1S,3R)-3-fluorocyclopentan-1-amine hydrochloride lies in its potential to serve as a lead compound for drug discovery programs. Ongoing research aims to explore its therapeutic potential in areas such as neurodegenerative diseases, cancer, and inflammation. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into clinically relevant agents.

In conclusion, (1S,3R)-3-fluorocyclopentan-1-amine hydrochloride represents a compelling example of how stereochemistry plays a pivotal role in modern drug discovery. With continued advancements in synthetic methods and pharmacological evaluation, this compound holds great promise for contributing to innovative therapeutic solutions.